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Compound of Interest

Compound Name: 9-Anthraldehyde

Cat. No.: B167246

Essential Safety and Handling Guide for 9-
Anthraldehyde

For Immediate Use by Laboratory Professionals: This document provides critical safety
protocols, personal protective equipment (PPE) requirements, and logistical plans for the
handling and disposal of 9-Anthraldehyde (CAS 642-31-9). Adherence to these guidelines is
essential for ensuring personnel safety and regulatory compliance.

Hazard Identification and Key Data

9-Anthraldehyde is a yellow crystalline solid that poses several health risks.[1][2] It is known to
cause skin, eye, and respiratory irritation.[2][3] Although its toxicological properties have not
been fully investigated, it is considered harmful if inhaled, swallowed, or absorbed through the
skin.[2][4]

Table 1: GHS Hazard Statements for 9-Anthraldehyde

Code Hazard Statement Source
H315 Causes skin irritation [3]
H319 Causes serious eye irritation [3]

| H335 | May cause respiratory irritation |[3] |
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Table 2: Physical and Chemical Properties of 9-Anthraldehyde

Property Value Source(s)
Molecular Formula Ci15H100 [2][5]
Molecular Weight 206.24 g/mol [6]
Appearance Yellow crystalline powder [1112]
Melting Point 103-105 °C [1][5][7]
Boiling Point ~405.7 °C at 760 mmHg [51[7]

Flash Point ~269.2 °C [2][5]
Density ~1.2 g/cm?3 [51[7]

| Solubility | Soluble in toluene. |[1][2][8] |

Operational Plan: From Preparation to Storage

A systematic approach is crucial when working with 9-Anthraldehyde. This involves
establishing proper engineering controls, using the correct PPE, and following strict handling
and storage procedures.

Step 1: Engineering Controls

¢ Ventilation: Always handle 9-Anthraldehyde in a well-ventilated area.[3][4] A certified
chemical fume hood or local exhaust ventilation is required to keep airborne concentrations
low and minimize inhalation risk.[4][9]

o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible
in the immediate work area.[4]

Step 2: Required Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.[9]

o Eye and Face Protection: Wear chemical safety goggles that meet NIOSH (US) or EN 166
(EV) standards.[1][4] A face shield may be necessary for operations with a higher risk of
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splashing.
e Skin Protection:

o Gloves: Wear chemically resistant, impervious gloves (e.g., Nitrile rubber) inspected for
integrity before each use.[4]

o Lab Coat/Clothing: A lab coat or other protective clothing is mandatory to prevent skin
contact.[4][10]

o Respiratory Protection: Under conditions of adequate ventilation, respiratory protection is
typically not required.[1][11] However, if dust formation is likely or ventilation is insufficient, a
NIOSH-approved N95 or P1 (EN 143) particulate respirator must be used.[1] All respirator
use must comply with a formal respiratory protection program (e.g., OSHA 29 CFR
1910.134).[4]

Step 3: Safe Handling Procedures

» Limit all unnecessary personal contact with the chemical.[10]
e Avoid breathing dust or fumes.[1][3]
e Minimize dust generation and accumulation during handling.[3][4]

e Wash hands and exposed skin thoroughly with soap and water after handling and before
breaks.[1][3][10]

e Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[10]

o Contaminated work clothing should be removed and laundered separately before reuse.[4]
[10]

Step 4: Storage Requirements

o Store in a cool, dry, and well-ventilated area.[3][4][10]

» Keep containers tightly closed and securely sealed to prevent leakage.[4][10]
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» Store locked up, away from incompatible materials such as strong oxidizing agents and
strong bases.[2][7][8][10]

» Protect containers from physical damage.[10]

Emergency and Disposal Plan

Immediate and appropriate action is critical in the event of an exposure or spill.

Step 1: First-Aid Measures

Have the Safety Data Sheet (SDS) available when seeking medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[4][12] Remove contact lenses if present and easy to
do so.[1][3] Seek immediate medical attention.[3][4]

o Skin Contact: Immediately remove all contaminated clothing.[3] Flush the affected skin with
large amounts of soap and water for at least 15 minutes.[1][3][4] Seek medical attention if
irritation develops or persists.[3][10]

 Inhalation: Move the exposed person to fresh air immediately.[1][3][4] If breathing is difficult,
provide oxygen. If the person is not breathing, give artificial respiration.[3][4] Seek immediate
medical attention.[4]

e Ingestion: Do NOT induce vomiting.[3][4][12] Never give anything by mouth to an
unconscious person.[1][4] Rinse the mouth with water and seek immediate medical attention.

[1]3]

Step 2: Spill Containment and Cleanup

e Minor Spills:
o Evacuate unnecessary personnel from the area.
o Wear full PPE as described in Section 2.

o Avoid generating dust.[4][10]
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o Carefully sweep or vacuum up the spilled solid. Do not use compressed air for cleaning.
[10]

o Place the collected material into a suitable, sealed, and properly labeled container for
disposal.[4][10]

e Major Spills:
o Clear the area of all personnel and move upwind.[10]
o Alert the appropriate emergency response team.[10]

o Prevent the spill from entering drains or waterways.[3][10]

Step 3: Waste Disposal

o Disposal of 9-Anthraldehyde and its containers must be handled as hazardous waste.[3][9]

» All waste must be disposed of through a licensed waste disposal company, in strict
accordance with all federal, state, and local environmental regulations.[3][10]

» Do not allow the chemical to enter drains, soil, or waterways.[3][9]

Safe Handling Workflow

The following diagram illustrates the procedural flow for safely handling 9-Anthraldehyde.
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Preparation

1. Risk Assessment & SOP Review

:

2. Gather Materials & Verify Chemical Integrity

l

3. Confirm Engineering Controls
(Fume Hood, Eyewash)

Exedution

4. Don Personal Protective Equipment (PPE)

5. Handle 9-Anthraldehyde per SOP

No |6a. Execute Spill Cleanup Protocol

Post-HaRdling & DiSposal

7. Decontaminate Work Area & Equipment

:

8. Doff & Inspect PPE

9. Segregate & Label Waste

10. Dispose of Waste via Approved Channels

Workflow for Safe Handling of 9-Anthraldehyde

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 9-Anthraldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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